N-(1,3-benzothiazol-2-yl)-2-chloro-6-fluorobenzamide
Overview
Description
N-(1,3-benzothiazol-2-yl)-2-chloro-6-fluorobenzamide is a useful research compound. Its molecular formula is C14H8ClFN2OS and its molecular weight is 306.7g/mol. The purity is usually 95%.
The exact mass of the compound N-(1,3-benzothiazol-2-yl)-2-chloro-6-fluorobenzamide is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as 0.6 [ug/ml]. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N-(1,3-benzothiazol-2-yl)-2-chloro-6-fluorobenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(1,3-benzothiazol-2-yl)-2-chloro-6-fluorobenzamide including the price, delivery time, and more detailed information at info@benchchem.com.
properties
CAS RN |
5583-23-3 |
|---|---|
Product Name |
N-(1,3-benzothiazol-2-yl)-2-chloro-6-fluorobenzamide |
Molecular Formula |
C14H8ClFN2OS |
Molecular Weight |
306.7g/mol |
IUPAC Name |
N-(1,3-benzothiazol-2-yl)-2-chloro-6-fluorobenzamide |
InChI |
InChI=1S/C14H8ClFN2OS/c15-8-4-3-5-9(16)12(8)13(19)18-14-17-10-6-1-2-7-11(10)20-14/h1-7H,(H,17,18,19) |
InChI Key |
DYGYGSRIVNBSKX-UHFFFAOYSA-N |
SMILES |
C1=CC=C2C(=C1)N=C(S2)NC(=O)C3=C(C=CC=C3Cl)F |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(S2)NC(=O)C3=C(C=CC=C3Cl)F |
solubility |
0.6 [ug/mL] |
Origin of Product |
United States |
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